Cas no 71711-50-7 (1-(5,6-dimethylbenzo[c]acridin-7-yl)ethanone)

• Product Name: 1-(5,6-dimethylbenzo[c]acridin-7-yl)ethanone
• CAS No: 71711-50-7
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 976658
• PubChem ID: 308384
• Update Time: 2025-04-19

1-(5,6-dimethylbenzo[c]acridin-7-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-dimethylbenzo[c]acridin-7-yl)ethanone
• 1-(5,6-dimethyl-benzo[c]acridin-7-yl)-ethanone
• 7-Acetyl-5,6-dimethylbenz< c> acridin
• AC1L7CSE
• NSC209884
• 71711-50-7
• DTXSID30308829
• NSC-209884

• Inchi： 1S/C21H17NO/c1-12-13(2)19-20(14(3)23)17-10-6-7-11-18(17)22-21(19)16-9-5-4-8-15(12)16/h4-11H,1-3H3
• InChI Key： ZHJMMQGGEKCODV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2C=CC=CC=2N=C2C3C=CC=CC=3C(C)=C(C)C2=1

Computed Properties

• Exact Mass: 299.13111
• Monoisotopic Mass: 299.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 531.1°C at 760 mmHg
• Flash Point: 273.9°C
• Refractive Index: 1.712
• PSA: 29.96
• LogP: 5.36060